Cas no 1341312-38-6 (4-Chloro-6-(tetrahydro-furan-3-yloxy)-pyrimidin-5-ylamine)

• Product Name: 4-Chloro-6-(tetrahydro-furan-3-yloxy)-pyrimidin-5-ylamine
• CAS No: 1341312-38-6
• MF: C₈H₁₀ClN₃O₂
• MW: 215.636900424957
• CID: 5168808
• Update Time: 2025-10-31

4-Chloro-6-(tetrahydro-furan-3-yloxy)-pyrimidin-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-((tetrahydrofuran-3-yl)oxy)pyrimidin-5-amine
• 4-Chloro-6-(tetrahydro-furan-3-yloxy)-pyrimidin-5-ylamine
• 5-Pyrimidinamine, 4-chloro-6-[(tetrahydro-3-furanyl)oxy]-

• Inchi： 1S/C8H10ClN3O2/c9-7-6(10)8(12-4-11-7)14-5-1-2-13-3-5/h4-5H,1-3,10H2
• InChI Key： UXAIUUDTPQALBO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)OC1COCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 0.8
• Topological Polar Surface Area: 70.3

Additional information on 4-Chloro-6-(tetrahydro-furan-3-yloxy)-pyrimidin-5-ylamine

4-Chloro-6-(tetrahydro-furan-3-yloxy)-pyrimidin-5-ylamine: A Promising Compound in Medicinal Chemistry

4-Chloro-6-(tetrahydro-furan-3-yloxy)-pyrimidin-5-ylamine (CAS No. 1341312-38-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 4-Chloro-6-(tetrahydro-furan-3-yloxy)-pyrimidin-5-ylamine is characterized by a pyrimidine core substituted with a chlorine atom at the 4-position and a tetrahydrofuran moiety at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-Chloro-6-(tetrahydro-furan-3-yloxy)-pyrimidin-5-ylamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The researchers found that the compound effectively inhibits viral replication by targeting key enzymes involved in the viral life cycle.

In another study, 4-Chloro-6-(tetrahydro-furan-3-yloxy)-pyrimidin-5-ylamine was evaluated for its anticancer properties. The results showed that the compound selectively induces apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are often dysregulated in cancer cells. The compound's mechanism of action involves the inhibition of protein kinases, which are crucial for cell proliferation and survival.

The anti-inflammatory potential of 4-Chloro-6-(tetrahydro-furan-3-yloxy)-pyrimidin-5-ylamine has also been explored. In vitro studies using human immune cells demonstrated that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 4-Chloro-6-(tetrahydro-furan-3-yloxy)-pyrimidin-5-ylamine could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its direct biological activities, 4-Chloro-6-(tetrahydro-furan-3-yloxy)-pyrimidin-5-ylamine has shown promise as a lead compound for further drug development. Its favorable physicochemical properties, such as good solubility and stability, make it amenable to optimization through medicinal chemistry approaches. Researchers have successfully synthesized several analogs of this compound by modifying the substituents on the pyrimidine core, leading to improved potency and selectivity.

The pharmacokinetic profile of 4-Chloro-6-(tetrahydro-furan-3-yloxy)-pyrimidin-5-ylamine has also been investigated. Preclinical studies in animal models have demonstrated that the compound exhibits good oral bioavailability and a favorable distribution profile. These characteristics are essential for ensuring effective drug delivery to target tissues and minimizing systemic side effects.

In conclusion, 4-Chloro-6-(tetrahydro-furan-3-yloxy)-pyrimidin-5-ylamine (CAS No. 1341312-38-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover additional therapeutic uses and optimize its pharmacological properties, paving the way for its potential clinical application.